Cas no 21272-62-8 (1-Allyl-4,5-di(N-methylcarbamoyl)pyrazole)

1-Allyl-4,5-di(N-methylcarbamoyl)pyrazole structure
21272-62-8 structure
Product Name:1-Allyl-4,5-di(N-methylcarbamoyl)pyrazole
CAS No:21272-62-8
MF:C10H14N4O2
MW:222.243761539459
CID:911457
PubChem ID:3082188
Update Time:2025-04-19

1-Allyl-4,5-di(N-methylcarbamoyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-4,5-di(N-methylcarbamoyl)pyrazole
    • 3-N,4-N-dimethyl-2-prop-2-enylpyrazole-3,4-dicarboxamide
    • 1-Allyl-N,N'-dimethyl-1H-pyrazole-4,5-dicarboxamide
    • 1H-pyrazole-4,5-dicarboxamide, N~4~,N~5~-dimethyl-1-(2-propen-1-yl)-
    • Iem-474
    • Iem 474
    • 21272-62-8
    • DTXSID50175530
    • 1H-Pyrazole-4,5-dicarboxamide, N,N'-dimethyl-1-(2-propenyl)-
    • Inchi: 1S/C10H14N4O2/c1-4-5-14-8(10(16)12-3)7(6-13-14)9(15)11-2/h4,6H,1,5H2,2-3H3,(H,11,15)(H,12,16)
    • InChI Key: KQEFVFVNXVZUSC-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C(NC)=O)C=NN1CC=C)NC

Computed Properties

  • Exact Mass: 222.11182
  • Monoisotopic Mass: 222.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 76.02
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